Cas no 1877778-71-6 (5-Bromo-6-[ethyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid)

• Product Name: 5-Bromo-6-[ethyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid
• CAS No: 1877778-71-6
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 6049452
• PubChem ID: 165779139
• Update Time: 2025-07-18

5-Bromo-6-[ethyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-[ethyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid
• 1877778-71-6
• EN300-1448890
• 5-Bromo-6-[ethyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid

• Inchi： 1S/C11H11BrN2O2/c1-3-5-14(4-2)10-9(12)6-8(7-13-10)11(15)16/h1,6-7H,4-5H2,2H3,(H,15,16)
• InChI Key： JMLGABXJRLJKKJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CN=C1N(CC#C)CC

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.4Ų

Additional information on 5-Bromo-6-[ethyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid

Introduction to 5-Bromo-6-[ethyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid (CAS No. 1877778-71-6)

5-Bromo-6-[ethyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid (CAS No. 1877778-71-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by a pyridine core substituted with bromine, an ethyl(prop-2-yn-1-yl)amino group, and a carboxylic acid moiety, represents a promising scaffold for the development of novel therapeutic agents.

The molecular structure of 5-Bromo-6-[ethyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid encompasses several key functional groups that contribute to its versatility in drug design. The bromine atom at the 5-position of the pyridine ring provides a handle for further chemical modifications, such as cross-coupling reactions, which are widely employed in the synthesis of complex molecules. Additionally, the presence of an ethyl(prop-2-yn-1-yl)amino group introduces both hydrophobic and hydrophilic interactions, enhancing its solubility and bioavailability. The carboxylic acid group at the 3-position offers another site for derivatization, allowing for the attachment of various pharmacophores or linking groups.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting kinases and other enzyme-driven pathways involved in cancer and inflammatory diseases. The pyridine scaffold is particularly well-suited for this purpose due to its ability to mimic natural substrates and interact with protein active sites. Studies have shown that pyridine derivatives can exhibit potent inhibitory effects on various kinases, making them valuable candidates for further exploration.

One of the most compelling aspects of 5-Bromo-6-[ethyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid is its potential as a building block for the synthesis of kinase inhibitors. For instance, researchers have utilized similar pyridine derivatives to develop inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways associated with cancer cell proliferation. The bromine substituent facilitates Suzuki-Miyaura cross-coupling reactions, enabling the introduction of aryl groups that can enhance binding affinity to target proteins. Furthermore, the ethyl(prop-2-yn-1-yloxy)amino group can be further functionalized through metal-catalyzed coupling reactions or oxidative transformations, expanding the scope of possible derivatives.

Another area where 5-Bromo-6-[ethyl(prop-yne-l)amino]pyridinecarboxylic acid shows promise is in the development of antimicrobial agents. The combination of bromine and propargyl groups creates a framework that can interact with bacterial enzymes or cell wall components, leading to inhibition of growth or survival. Recent studies have highlighted the importance of pyridine derivatives in combating drug-resistant bacteria, where their ability to disrupt essential metabolic pathways provides a novel therapeutic approach.

The carboxylic acid group in 5-Bromo-pyrrole also opens up possibilities for covalent drug design strategies. By forming amide or ester linkages with other biomolecules, this compound can be incorporated into prodrugs or targeted delivery systems. Such modifications are particularly useful for enhancing bioavailability or selectively targeting specific tissues or cells within the body.

From a synthetic chemistry perspective, 5-Bromo-pyrrole serves as an excellent precursor for constructing more complex molecules through multi-step organic transformations. The presence of multiple reactive sites allows for iterative functionalization, enabling chemists to tailor the properties of derived compounds precisely. This flexibility is crucial in medicinal chemistry, where subtle changes in structure can significantly impact biological activity.

In conclusion,5-Bromo-pyrrole represents a versatile and promising compound with applications spanning multiple areas of pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutics targeting cancers,kidney disease and inflammatory diseases . As research continues to uncover new biological targets and synthetic methodologies,5-Bromo-pyrrole will undoubtedly play an increasingly important role in drug discovery and development.